Cas no 135432-47-2 (2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]-)
135432-47-2 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]-
CAS No:135432-47-2
MF:C24H24O2S2
MW:408.576164245605
CID:192466
PubChem ID:131880
Update Time:2025-04-19
2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- 2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]-
- 2,3-bis(benzylsulfanyl)-5-tert-butylcyclohexa-2,5-diene-1,4-dione
- 2,3-dibenzylthio-6-tert-butyl-4-benzoquinone
- 2,3-DIBENZYLTHIO-6-TERT-BUTYL-PARA-BENZOQUINONE
- Bqsbn-2
- DTXSID60159346
- 2,5-Cyclohexadiene-1,4-dione, 5-(1,1-dimethylethyl)-2,3-bis((phenylmethyl)thio)-
- 135432-47-2
-
- Inchi: 1S/C24H24O2S2/c1-24(2,3)19-14-20(25)22(27-15-17-10-6-4-7-11-17)23(21(19)26)28-16-18-12-8-5-9-13-18/h4-14H,15-16H2,1-3H3
- InChI Key: CESZLEICCACLBO-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)C1=C(C(C=C(C1=O)C(C)(C)C)=O)SCC1C=CC=CC=1
Computed Properties
- Exact Mass: 408.12192
- Monoisotopic Mass: 408.121771
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.7
- XLogP3: 6.1
Experimental Properties
- Density: 1.21
- Boiling Point: 529.7°Cat760mmHg
- Flash Point: 214.7°C
- Refractive Index: 1.637
- PSA: 34.14
2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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